Cas no 42456-75-7 (1-(5-chloro-4-nitrothiophen-2-yl)ethanone)
42456-75-7 structure
Product Name:1-(5-chloro-4-nitrothiophen-2-yl)ethanone
CAS No:42456-75-7
MF:C6H4ClNO3S
MW:205.618859291077
MDL:MFCD00084858
CID:2196670
PubChem ID:521105
Update Time:2025-07-29
1-(5-chloro-4-nitrothiophen-2-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Chloro-4-nitro-2-thienyl)ethan-1-one
- 1-(5-Chloro-4-nitro-thiophen-2-yl)-ethanone
- 1-(5-chloro-4-nitrothiophen-2-yl)ethanone
- MFCD00084858
- 2-chloro-3-nitro-5-acetylthiophene
- 1-(5-chloro-4-nitrothiophen-2-yl)ethan-1-one
- W10441
- 5-acetyl-2-chloro-3-nitrothiophene
- Ketone, 5-chloro-4-nitro-2-thienyl methyl
- CS-0037743
- 1-(5-chloro-4-nitro-2-thienyl)ethanone
- AKOS000281340
- SCHEMBL2681454
- AS-65103
- 5-Acetyl-2-chloro-3-nitrothiophene, tech
- EN300-127601
- 42456-75-7
- DTXSID80334552
- HHHNIUPEIAJYKY-UHFFFAOYSA-N
- DTXCID90285642
- SBA45675
- 830-585-5
-
- MDL: MFCD00084858
- Inchi: 1S/C6H4ClNO3S/c1-3(9)5-2-4(8(10)11)6(7)12-5/h2H,1H3
- InChI Key: HHHNIUPEIAJYKY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C(C)=O)S1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 204.9600419g/mol
- Monoisotopic Mass: 204.9600419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 91.1Ų
1-(5-chloro-4-nitrothiophen-2-yl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB245981-1 g |
5-Acetyl-2-chloro-3-nitrothiophene, tech |
42456-75-7 | 1g |
€292.10 | 2023-04-27 | ||
| abcr | AB245981-5 g |
5-Acetyl-2-chloro-3-nitrothiophene, tech |
42456-75-7 | 5g |
€989.60 | 2023-04-27 | ||
| eNovation Chemicals LLC | D765170-100mg |
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE |
42456-75-7 | 95% | 100mg |
$140 | 2024-06-06 | |
| eNovation Chemicals LLC | D765170-250mg |
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE |
42456-75-7 | 95% | 250mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | D765170-1g |
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE |
42456-75-7 | 95% | 1g |
$430 | 2024-06-06 | |
| eNovation Chemicals LLC | D765170-5g |
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE |
42456-75-7 | 95% | 5g |
$1265 | 2023-09-04 | |
| eNovation Chemicals LLC | D765170-10g |
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE |
42456-75-7 | 95% | 10g |
$2535 | 2023-09-04 | |
| Chemenu | CM466524-1g |
1-(5-CHLORO-4-NITRO-2-THIENYL)ETHAN-1-ONE |
42456-75-7 | 95%+ | 1g |
$807 | 2023-02-02 | |
| Enamine | EN300-127601-0.05g |
1-(5-chloro-4-nitrothiophen-2-yl)ethan-1-one |
42456-75-7 | 95% | 0.05g |
$29.0 | 2023-06-08 | |
| Enamine | EN300-127601-0.1g |
1-(5-chloro-4-nitrothiophen-2-yl)ethan-1-one |
42456-75-7 | 95% | 0.1g |
$44.0 | 2023-06-08 |
1-(5-chloro-4-nitrothiophen-2-yl)ethanone Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
42456-75-7 (1-(5-chloro-4-nitrothiophen-2-yl)ethanone) Related Products
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